Cas no 256925-54-9 (Benzaldehyde, 2-Chloro-5-Iodo-)

• Product Name: Benzaldehyde, 2-Chloro-5-Iodo-
• CAS No: 256925-54-9
• MF: C₇H₄ClIO
• MW: 266.463533401489
• MDL: MFCD12024988
• CID: 1427068
• PubChem ID: 22115269
• Update Time: 2025-11-01

Benzaldehyde, 2-Chloro-5-Iodo- Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-iodobenzaldehyde
• ANW-57857
• PubChem5289
• SureCN4686356
• 2-chloro-5-iodo-benzaldehyde
• 2-Chloro-5-iodo-1-methoxybenzene
• CTK4D1020
• 2-Chloro-5-iodoanisole
• AGN-PC-00C56T
• MeO(C6H3)ICl
• NZTSJMLJXBCULP-UHFFFAOYSA-N
• 256925-54-9
• Z1269146293
• CS-0450155
• SCHEMBL1438997
• Benzaldehyde, 2-chloro-5-iodo-
• DA-26463
• PS-11869
• MFCD12024988
• AKOS027356042
• EN300-1725329
• F75812
• Benzaldehyde, 2-Chloro-5-Iodo-

• MDL： MFCD12024988
• Inchi： 1S/C7H4ClIO/c8-7-2-1-6(9)3-5(7)4-10/h1-4H
• InChI Key： NZTSJMLJXBCULP-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(C=O)=C1)Cl

Computed Properties

• Exact Mass: 265.89954g/mol
• Monoisotopic Mass: 265.89954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on Benzaldehyde, 2-Chloro-5-Iodo-

Comprehensive Guide to Benzaldehyde, 2-Chloro-5-Iodo- (CAS No. 256925-54-9): Properties, Applications, and Industry Insights

Benzaldehyde, 2-Chloro-5-Iodo- (CAS No. 256925-54-9) is a halogenated aromatic aldehyde with significant relevance in organic synthesis and pharmaceutical research. This compound, characterized by its chloro and iodo substituents on the benzene ring, offers unique reactivity patterns that make it valuable for constructing complex molecular architectures. Researchers and industry professionals frequently search for terms like "2-Chloro-5-Iodobenzaldehyde uses", "CAS 256925-54-9 synthesis", and "halogenated benzaldehyde derivatives", reflecting growing interest in its versatile applications.

The molecular structure of Benzaldehyde, 2-Chloro-5-Iodo- combines electrophilic (aldehyde) and halogen-bonding functionalities, enabling diverse chemical transformations. Recent studies highlight its role in Suzuki-Miyaura cross-coupling reactions, a trending topic in green chemistry forums. The iodo substituent’s enhanced reactivity compared to bromo or chloro analogs makes this compound particularly useful for C-C bond formation – a frequently searched term in synthetic chemistry communities.

In pharmaceutical intermediates, 2-Chloro-5-Iodobenzaldehyde serves as a precursor for biologically active molecules, including kinase inhibitors and antimicrobial agents. This aligns with current industry trends toward targeted drug discovery, as evidenced by rising searches for "halogenated aromatic building blocks" and "iodo-substituted pharmacophores". Its electron-withdrawing properties (a key SEO term in material science) also make it valuable for designing organic semiconductors and liquid crystal displays (LCDs).

From an analytical perspective, the compound’s distinct 1H-NMR signals (δ 10.2 ppm for aldehyde proton) and mass spectrometry fragmentation patterns are often discussed in spectroscopy-related queries. Laboratories frequently search for "CAS 256925-54-9 characterization data" or "2-Chloro-5-Iodobenzaldehyde solubility", underscoring the need for detailed technical specifications. The compound typically appears as a pale-yellow crystalline solid with moderate solubility in polar aprotic solvents like DMF or DMSO.

Environmental and handling considerations for Benzaldehyde, 2-Chloro-5-Iodo- follow standard protocols for halogenated aromatics. While not classified as hazardous under most regulations, proper personal protective equipment (PPE) is recommended during handling – a topic generating increased search traffic due to heightened lab safety awareness. Storage under inert atmosphere (argon or nitrogen) prevents potential oxidative degradation, a practical tip often sought by storage optimization queries.

The commercial availability of CAS No. 256925-54-9 through specialty chemical suppliers has expanded significantly, driven by demand from contract research organizations (CROs) and academic institutions. Price trends for iodinated benzaldehydes (a long-tail keyword with growing search volume) fluctuate based on iodine commodity markets, making this compound an interesting case study in chemical supply chain dynamics. Recent patents referencing this intermediate suggest sustained innovation potential, particularly in radiopharmaceuticals where iodine-125 labeling is valuable.

Future research directions likely involve exploiting the compound’s orthogonal reactivity in multicomponent reactions – a hot topic in combinatorial chemistry. As synthetic methodologies evolve toward atom-economical processes (another high-search-volume term), 2-Chloro-5-Iodobenzaldehyde may gain further prominence as a bifunctional template. Its simultaneous halogen dance and aldehyde protection/deprotection capabilities offer intriguing possibilities for divergent synthesis strategies increasingly featured in recent literature.